2-methyl-6-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 2-methyl-6-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-1-carbonyl]pyridazin-3-one
• InChI: InChI=1S/C21H23N5O3/c1-14-6-3-4-8-16(14)20-22-18(29-24-20)12-15-7-5-11-26(13-15)21(28)17-9-10-19(27)25(2)23-17/h3-4,6,8-10,15H,5,7,11-13H2,1-2H3
• InChI Key: YOGBYTGPCKDEKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)C4=NN(C(=O)C=C4)C
• Molecular Formula: C21H23N5O3
• Molecular Weight: 393.4 g/mol
• CAS No.: 1706307-03-0

Description

2-methyl-6-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.447. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Importance

Research into the synthesis and reactivity of heterocyclic compounds, including those containing pyridazine and oxadiazole moieties, reveals a wide range of potential applications in medicinal chemistry. For example, the synthesis of pyridazine derivatives through reactions involving enamines showcases the versatility of these compounds in creating biologically active molecules (Abdallah, Salaheldin, & Radwan, 2007). Moreover, the transformation of furanones into a variety of heterocyclic systems indicates the potential for generating compounds with significant antimicrobial activity (Abou-Elmagd, El-ziaty, & Abdalha, 2015).

Antimicrobial Activity

The investigation into the antimicrobial properties of synthesized heterocyclic compounds, including oxadiazole derivatives, is a significant area of research. Compounds exhibiting strong antimicrobial activity against various bacteria and fungi have been identified, showcasing the potential of these chemical structures in developing new antimicrobial agents (Krolenko, Vlasov, & Zhuravel, 2016). This aligns with the broader interest in discovering new compounds with potential therapeutic applications.

Chemical and Pharmacological Activities

Further research into pyridazine and oxadiazole derivatives has demonstrated a wide range of chemical and pharmacological activities, including antiviral and antitumor properties. The versatility of these compounds in synthetic chemistry allows for the exploration of new medicinal and biological applications. For instance, the conversion of furanones into various heterocyclic systems with studies on their antiviral activity indicates the potential for developing new antiviral agents (Hashem, Youssef, Kandeel, & Abou-Elmagd, 2007).